Cas no 1523617-85-7 (7,7-difluoro-2-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid)

7,7-difluoro-2-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid structure
1523617-85-7 structure
Product Name:7,7-difluoro-2-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid
CAS No:1523617-85-7
MF:C8H10F5NO2
MW:247.162519931793
MDL:MFCD26959152
CID:4604041
PubChem ID:91663925
Update Time:2024-11-01

7,7-difluoro-2-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • 5,5-difluoro-2-azaspiro[3.3]heptane trifluoroacetate
    • 5,5-Difluoro-2-azaspiro[3.3]heptane tfa
    • 5,5-Difluoro-2-azaspiro[3.3]heptane trifluoroacetic acid
    • 5,5-Difluoro-2-azaspiro[3.3]heptane 2,2,2-trifluoroacetate
    • 5,5-difluoro-2-azaspiro[3.3]heptane; trifluoroacetic acid
    • SB20676
    • 7,7-difluoro-2-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid
    • MFCD26959152
    • 1523617-85-7
    • CITVMPKPGUBZQE-UHFFFAOYSA-N
    • AKOS030524928
    • YKC61785
    • CS-0050737
    • EN300-217348
    • SCHEMBL20768250
    • 5,5-Difluoro-2-azaspiro[3.3]heptane2,2,2-trifluoroacetate
    • AS-34701
    • MDL: MFCD26959152
    • Inchi: 1S/C6H9F2N.C2HF3O2/c7-6(8)2-1-5(6)3-9-4-5;3-2(4,5)1(6)7/h9H,1-4H2;(H,6,7)
    • InChI Key: CITVMPKPGUBZQE-UHFFFAOYSA-N
    • SMILES: FC1(CCC21CNC2)F.FC(C(=O)O)(F)F

Computed Properties

  • Exact Mass: 247.06316937 g/mol
  • Monoisotopic Mass: 247.06316937 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3
  • Molecular Weight: 247.16

7,7-difluoro-2-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid Pricemore >>

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